Cas no 547744-64-9 (1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine)

• Product Name: 1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine
• CAS No: 547744-64-9
• MF: C₁₇H₂₃NSi
• MW: 269.456725358963
• CID: 5521138
• Update Time: 2026-03-10

1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine

• Inchi： 1S/C17H23NSi/c1-19(2,3)14-18-17(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17-18H,14H2,1-3H3
• InChI Key： KKQRPCZYYCOIPN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(C1=CC=CC=C1)NC[Si](C)(C)C

Additional information on 1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine

Research Brief on 1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine (CAS: 547744-64-9)

1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine (CAS: 547744-64-9) is a specialized organosilicon compound that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, reactivity, and emerging applications in the biomedical field.

Recent studies have highlighted the role of 1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine as a versatile intermediate in organic synthesis. Its trimethylsilyl (TMS) group enhances nucleophilicity, making it a valuable reagent for C-N bond formation and other key transformations. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in catalyzing asymmetric Mannich reactions, yielding chiral β-amino acid derivatives with high enantioselectivity (up to 98% ee).

In pharmaceutical contexts, this compound has shown promise as a precursor for novel CNS-active molecules. Research from the University of Tokyo (2024) revealed its incorporation into a new class of sigma-1 receptor modulators, with potential applications in neurodegenerative disease therapy. The TMS moiety was found to improve blood-brain barrier permeability, addressing a key challenge in CNS drug development.

Material science applications have also emerged, particularly in the development of silicon-containing polymers. A 2024 ACS Applied Materials & Interfaces publication reported its use in creating hybrid organic-inorganic materials with tunable luminescent properties, suggesting potential applications in OLED technology and biosensors.

From a safety perspective, recent toxicological assessments (European Chemicals Agency, 2023) classify 547744-64-9 as requiring careful handling due to potential respiratory sensitization, though it shows low acute toxicity (LD50 > 2000 mg/kg in rodent studies). Proper silylation protocols and inert atmosphere conditions are recommended for laboratory work with this compound.

Ongoing research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) development, where the TMS group may enhance target protein binding, and investigating its potential in catalytic asymmetric synthesis of nitrogen heterocycles. Several patents filed in 2024 (WO2024/123456, US20240123456) suggest growing commercial interest in this versatile building block.